Cas no 2242825-18-7 (5-Bromo-3-ethyl-6-azaindole)

• Product Name: 5-Bromo-3-ethyl-6-azaindole
• CAS No: 2242825-18-7
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 5522881
• PubChem ID: 135308442
• Update Time: 2023-05-24

5-Bromo-3-ethyl-6-azaindole Chemical and Physical Properties

Names and Identifiers

• 2242825-18-7
• SY315929
• 5-Bromo-3-ethyl-6-azaindole
• SCHEMBL20476737

• Inchi： 1S/C9H9BrN2/c1-2-6-4-11-8-5-12-9(10)3-7(6)8/h3-5,11H,2H2,1H3
• InChI Key： LNVFRJJERLTTAB-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=N1)NC=C2CC

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų